Cas no 2171191-54-9 (3,5-dichloro-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 3,5-dichloro-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171191-54-9
• MF: C₂₆H₂₂Cl₂N₂O₅
• MW: 513.369285106659
• CID: 6415087
• PubChem ID: 165551268
• Update Time: 2025-06-08

3,5-dichloro-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 3,5-dichloro-4-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• 2171191-54-9
• EN300-1484150

• Inchi： 1S/C26H22Cl2N2O5/c1-2-22(24(31)30-23-20(27)11-14(25(32)33)12-21(23)28)29-26(34)35-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-12,19,22H,2,13H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t22-/m1/s1
• InChI Key： CIFZVUGSCGMZHK-JOCHJYFZSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1NC([C@@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 512.0905772g/mol
• Monoisotopic Mass: 512.0905772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 105Ų

Additional information on 3,5-dichloro-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Comprehensive Analysis of 3,5-dichloro-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171191-54-9)

The compound 3,5-dichloro-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171191-54-9) is a highly specialized chemical entity with significant applications in pharmaceutical research and peptide synthesis. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries such as "Fmoc-protected amino acid derivatives" and "peptide synthesis building blocks."

In recent years, the demand for peptide-based therapeutics has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. 3,5-dichloro-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid plays a pivotal role in this domain, particularly in the synthesis of complex peptides. Researchers frequently search for "Fmoc deprotection conditions" or "optimized peptide coupling reagents," highlighting the need for detailed insights into such compounds. Its chlorinated aromatic ring and chiral center further enhance its utility in designing bioactive molecules.

The compound's CAS No. 2171191-54-9 is often referenced in patents and academic papers focusing on drug discovery and bioconjugation techniques. A growing trend in scientific literature involves the use of Fmoc-protected intermediates for targeted drug delivery systems, aligning with the rise of personalized medicine. Questions like "how to improve peptide yield in SPPS" or "best practices for Fmoc group removal" are frequently encountered, underscoring the compound's practical importance.

From a structural perspective, the benzoic acid moiety in 3,5-dichloro-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid offers excellent solubility in organic solvents, facilitating its use in automated peptide synthesizers. The dichloro substitution enhances its stability, making it suitable for long-term storage—a key consideration for laboratories addressing "stable Fmoc-amino acid derivatives." Additionally, its chiral purity is critical for ensuring the stereochemical integrity of synthesized peptides, a topic often explored in forums discussing "enantioselective synthesis."

In the context of green chemistry, researchers are increasingly investigating eco-friendly alternatives for peptide synthesis. While 3,5-dichloro-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid itself is not a direct focus of sustainability studies, its role in reducing side reactions and improving efficiency indirectly supports greener practices. Searches for "sustainable peptide synthesis methods" or "reducing waste in SPPS" reflect this evolving interest.

In summary, 3,5-dichloro-4-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171191-54-9) is a cornerstone in peptide chemistry, bridging the gap between academic research and industrial applications. Its versatility, coupled with the growing emphasis on precision medicine and biopharmaceuticals, ensures its continued relevance. By addressing common search queries and aligning with contemporary scientific trends, this article aims to provide a holistic understanding of this indispensable compound.